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Compound of Interest

Compound Name: FAMC

Cat. No.: B141073

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the proper disposal of
FAMC (3-(4,6-Difluorotriazinyl)amino-7-methoxycoumarin), a fluorescent probe. Adherence to
these guidelines is critical for minimizing risks and ensuring regulatory compliance.

Chemical and Hazard Profile of FAMC

Understanding the properties and hazards of FAMC is the first step in its safe management.
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Property Data

. 3-(4,6-Difluorotriazinyl)amino-7-
Chemical Name _
methoxycoumarin

CAS Number 127192-67-0

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P280: Wear
protective gloves/protective clothing/eye
Precautionary Measures protection/face protection.P302+P352: IF ON
SKIN: Wash with plenty of soap and
water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.[1]

P501: Dispose of contents/container to an

Disposal Directive )
approved waste disposal plant.[1]

Experimental Protocol: Standard FAMC Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of FAMC waste. This
procedure should be performed in a designated laboratory area, and all personnel must be
equipped with the appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)

Before handling FAMC waste, ensure you are wearing the following:
e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.
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» Respiratory Protection: If handling the powder form or creating aerosols, use a suitable
respirator.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure
compliant disposal.

e Solid Waste:

o Collect unused FAMC powder, contaminated weigh boats, and contaminated
consumables (e.g., pipette tips, wipes) in a dedicated, clearly labeled hazardous waste
container.

o The container must be compatible with the chemical waste and have a secure lid.

o Label the container as "Hazardous Waste" and specify the contents, including "FAMC (3-
(4,6-Difluorotriazinyl)amino-7-methoxycoumarin)".

e Liquid Waste:

o Collect solutions containing FAMC in a separate, leak-proof, and clearly labeled
hazardous waste container.

o Do not mix FAMC waste with other incompatible waste streams.

o The container should be stored in a secondary containment tray to prevent spills.

Spill Management

In the event of a spill, follow these steps:
» Evacuate and Ventilate: Ensure the area is well-ventilated.
» Contain the Spill: Use an inert absorbent material to contain the spill.

¢ Clean-up: Carefully sweep or vacuum the absorbed material and place it into the designated
solid hazardous waste container.
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» Decontaminate: Clean the spill area with an appropriate solvent, and dispose of all cleaning
materials as hazardous waste.

Storage of Waste

» Store hazardous waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Keep containers tightly closed when not in use.

Final Disposal

e The primary directive for FAMC is to "Dispose of contents/container to an approved waste
disposal plant"[1].

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

e Do not under any circumstances dispose of FAMC down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of FAMC.
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Caption: Workflow for the proper disposal of FAMC waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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